Cas no 2171896-69-6 (2,4-difluoro-6-formylphenyl chloroformate)

• Product Name: 2,4-difluoro-6-formylphenyl chloroformate
• CAS No: 2171896-69-6
• MF: C₈H₃ClF₂O₃
• MW: 220.557428598404
• CID: 6050620
• PubChem ID: 165720422
• Update Time: 2025-11-06

2,4-difluoro-6-formylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-6-formylphenyl chloroformate
• 2171896-69-6
• EN300-1612742

• Inchi： 1S/C8H3ClF2O3/c9-8(13)14-7-4(3-12)1-5(10)2-6(7)11/h1-3H
• InChI Key： LTSIYWOPJPGWJO-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C(=CC(=CC=1C=O)F)F

Computed Properties

• Exact Mass: 219.9738780g/mol
• Monoisotopic Mass: 219.9738780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Additional information on 2,4-difluoro-6-formylphenyl chloroformate

Introduction to 2,4-difluoro-6-formylphenyl chloroformate (CAS No. 2171896-69-6)

2,4-difluoro-6-formylphenyl chloroformate (CAS No. 2171896-69-6) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its distinctive molecular structure, which includes a chloroformate group and a formyl group attached to a difluorophenyl ring. The combination of these functional groups imparts specific reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2,4-difluoro-6-formylphenyl chloroformate is C₉H₄ClF₂O₃. Its molecular weight is approximately 237.57 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as difluorobenzaldehyde and phosgene. The synthesis process involves careful control of reaction conditions to ensure high yields and purity.

In the context of pharmaceutical research, 2,4-difluoro-6-formylphenyl chloroformate has shown promise as an intermediate in the development of novel drugs. Its reactivity with various nucleophiles allows for the formation of diverse functional groups, which can be tailored to meet specific therapeutic needs. For instance, recent studies have explored its use in the synthesis of antiviral agents and anticancer drugs. The ability to introduce fluorine atoms into the molecular structure enhances the lipophilicity and metabolic stability of the final products, which are crucial factors in drug design.

Beyond pharmaceutical applications, 2,4-difluoro-6-formylphenyl chloroformate has also found utility in materials science. Its unique electronic properties make it suitable for the synthesis of advanced materials with enhanced performance characteristics. For example, it can be used as a building block in the preparation of polymers with improved thermal stability and mechanical strength. These materials have potential applications in industries such as electronics, aerospace, and automotive manufacturing.

The safety and environmental impact of 2,4-difluoro-6-formylphenyl chloroformate are important considerations in its use. While it is not classified as a hazardous substance under current regulations, proper handling and storage procedures should be followed to ensure workplace safety. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound. Additionally, waste disposal should be conducted in accordance with local environmental regulations to minimize any potential ecological impact.

In terms of analytical methods, various techniques can be employed to characterize 2,4-difluoro-6-formylphenyl chloroformate. High-performance liquid chromatography (HPLC) and gas chromatography (GC) are commonly used for purity analysis, while nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information. Mass spectrometry (MS) is also useful for confirming the molecular weight and identifying any impurities or by-products.

The market demand for 2,4-difluoro-6-formylphenyl chloroformate is expected to grow steadily in the coming years driven by advancements in pharmaceutical and materials science research. Key players in the chemical industry are investing in research and development to optimize synthesis processes and explore new applications for this compound. Collaborations between academic institutions and industry partners are fostering innovation and accelerating the commercialization of novel products derived from 2,4-difluoro-6-formylphenyl chloroformate.

In conclusion, 2,4-difluoro-6-formylphenyl chloroformate (CAS No. 2171896-69-6) is a versatile chemical compound with significant potential across multiple industries. Its unique molecular structure and reactivity make it an invaluable intermediate in the synthesis of advanced materials and pharmaceuticals. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in driving technological advancements.